Cas no 1148-06-7 (2-(1H-indol-3-yl)-1-phenylethanamine)

2-(1H-Indol-3-yl)-1-phenylethanamine is a synthetic organic compound featuring an indole core linked to a phenylethanamine moiety. This structure is of interest due to its potential as a precursor or intermediate in pharmaceutical and biochemical research, particularly in the study of serotonin-related pathways. The indole group confers aromaticity and electron-rich properties, while the phenylethanamine segment may influence receptor binding affinity. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its sensitivity and reactivity. High-purity grades are available for research applications requiring consistency and reproducibility.
2-(1H-indol-3-yl)-1-phenylethanamine structure
1148-06-7 structure
Product Name:2-(1H-indol-3-yl)-1-phenylethanamine
CAS No:1148-06-7
MF:C16H16N2
MW:236.311643600464
CID:3167959
PubChem ID:55111360
Update Time:2025-10-11

2-(1H-indol-3-yl)-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-3-yl)-1-phenylethanamine
    • 1148-06-7
    • 2-(1H-indol-3-yl)-1-phenylethylamine
    • 2-(1H-indol-3-yl)-1-phenylethan-1-amine
    • SCHEMBL3803164
    • AKOS006123485
    • QHVKSSQVEABZAP-UHFFFAOYSA-N
    • Inchi： 1S/C16H16N2/c17-15(12-6-2-1-3-7-12)10-13-11-18-16-9-5-4-8-14(13)16/h1-9,11,15,18H,10,17H2
    • InChI Key： QHVKSSQVEABZAP-UHFFFAOYSA-N
    • SMILES： N1C=C(C2C=CC=CC1=2)CC(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 236.131348519Da
  • Monoisotopic Mass: 236.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.8Ų

2-(1H-indol-3-yl)-1-phenylethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM146372-1g
2-(1H-indol-3-yl)-1-phenylethan-1-amine
 1148-06-7 95%
1g
 $574 2021-08-05
Alichem
A199009569-1g
2-(1H-Indol-3-yl)-1-phenylethanamine
 1148-06-7 95%
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 $495.00 2023-09-04
Chemenu
CM146372-1g
2-(1H-indol-3-yl)-1-phenylethan-1-amine
 1148-06-7 95%
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 $*** 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1758129-1g
2-(1h-Indol-3-yl)-1-phenylethan-1-amine
 1148-06-7 98%
1g
 ￥4504.00 2024-08-09

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